Cas no 129511-07-5 (Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate)

• Product Name: Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate
• CAS No: 129511-07-5
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• CID: 1093454
• PubChem ID: 14883225
• Update Time: 2025-04-20

Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate
• methyl 4-acetamido-5-chloro-2-hydroxy-3-prop-2-enylbenzoate
• DTXSID601163542
• Methyl 3-allyl-2-hydroxy-4-acetylamino-5-chlorobenzoate
• SCHEMBL7332624
• 129511-07-5
• HAFRYROUUMEXHM-UHFFFAOYSA-N
• Methyl 4-(acetylamino)-5-chloro-2-hydroxy-3-(2-propen-1-yl)benzoate
• Methyl4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate

• Inchi： 1S/C13H14ClNO4/c1-4-5-8-11(15-7(2)16)10(14)6-9(12(8)17)13(18)19-3/h4,6,17H,1,5H2,2-3H3,(H,15,16)
• InChI Key： HAFRYROUUMEXHM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C(CC=C)=C1NC(C)=O)O

Computed Properties

• Exact Mass: 283.0611356g/mol
• Monoisotopic Mass: 283.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives